Cas no 177793-92-9 (α-Hydroxy-4-phenoxybenzeneacetonitrile)

• Product Name: α-Hydroxy-4-phenoxybenzeneacetonitrile
• CAS No: 177793-92-9
• MF: C₁₄H₁₁NO₂
• MW: 225.242643594742
• CID: 5718669
• PubChem ID: 11436051
• Update Time: 2025-06-09

α-Hydroxy-4-phenoxybenzeneacetonitrile Chemical and Physical Properties

Names and Identifiers

• alpha-Hydroxy-4-phenoxybenzeneacetonitrile
• starbld0044739
• SCHEMBL8019224
• 2-hydroxy-2-(4-phenoxyphenyl)acetonitrile
• 177793-92-9
• α-Hydroxy-4-phenoxybenzeneacetonitrile

• Inchi： 1S/C14H11NO2/c15-10-14(16)11-6-8-13(9-7-11)17-12-4-2-1-3-5-12/h1-9,14,16H
• InChI Key： VDFMGGBUOZRVAV-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(C(C#N)O)=CC=1

Computed Properties

• Exact Mass: 225.078978594g/mol
• Monoisotopic Mass: 225.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 53.2Ų

Additional information on α-Hydroxy-4-phenoxybenzeneacetonitrile

Introduction to α-Hydroxy-4-phenoxybenzeneacetonitrile (CAS No. 177793-92-9)

α-Hydroxy-4-phenoxybenzeneacetonitrile, also known by its CAS number 177793-92-9, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical research. This compound is characterized by its unique molecular structure, which includes a hydroxy group, a phenoxy group, and a cyano group, making it a versatile candidate for a wide range of chemical reactions and biological studies.

The chemical formula of α-Hydroxy-4-phenoxybenzeneacetonitrile is C₁₃H₁₁NO₃. Its molecular weight is approximately 225.23 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available precursors such as 4-phenoxybenzaldehyde and cyanoacetic acid. The synthesis process involves several steps, including condensation, reduction, and functional group manipulation, which are carefully optimized to ensure high yield and purity.

In the realm of pharmaceutical research, α-Hydroxy-4-phenoxybenzeneacetonitrile has shown promise as a lead compound for the development of novel drugs. Recent studies have highlighted its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry in 2021 demonstrated that α-Hydroxy-4-phenoxybenzeneacetonitrile exhibits potent inhibitory activity against tyrosinase, an enzyme implicated in melanin production and skin pigmentation disorders. This finding opens up new avenues for the development of topical treatments for conditions such as melasma and hyperpigmentation.

Beyond its pharmaceutical applications, α-Hydroxy-4-phenoxybenzeneacetonitrile has also been explored for its potential in materials science. Its unique combination of functional groups makes it an attractive candidate for the synthesis of advanced materials with tailored properties. For example, a study published in Advanced Materials in 2020 reported the use of α-Hydroxy-4-phenoxybenzeneacetonitrile as a building block for the fabrication of photoluminescent polymers with enhanced optical properties. These materials have potential applications in areas such as optoelectronics and sensing technologies.

The physical properties of α-Hydroxy-4-phenoxybenzeneacetonitrile are well-documented and have been extensively studied. It is a white crystalline solid at room temperature with a melting point ranging from 135 to 138°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These solubility characteristics make it suitable for various chemical reactions and formulations.

In terms of safety and handling, while α-Hydroxy-4-phenoxybenzeneacetonitrile is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and the compound should be stored in a cool, dry place away from incompatible substances.

The environmental impact of α-Hydroxy-4-phenoxybenzeneacetonitrile is another important consideration. Research efforts are ongoing to assess its biodegradability and potential ecological effects. Preliminary studies suggest that the compound degrades relatively quickly under natural conditions, but more comprehensive data are needed to fully understand its environmental fate.

In conclusion, α-Hydroxy-4-phenoxybenzeneacetonitrile (CAS No. 177793-92-9) is a versatile organic compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical research. Its unique molecular structure and favorable physical properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further solidifying its importance in the scientific community.